Cas no 2171828-01-4 (1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile)

• Product Name: 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• CAS No: 2171828-01-4
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6556044
• PubChem ID: 165859791
• Update Time: 2025-07-02

1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• 2171828-01-4
• EN300-1290594
• 1-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)cyclopropane-1-carbonitrile

• Inchi： 1S/C11H13NOS/c1-9-2-5-13-10(9)6-14-8-11(7-12)3-4-11/h2,5H,3-4,6,8H2,1H3
• InChI Key： LXTIIDAJGZWYDI-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC1(C#N)CC1

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile

Introduction to 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS No. 2171828-01-4)

1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171828-01-4, belongs to a class of molecules that incorporate both cyclopropane and furan moieties, which are known for their ability to modulate various biological pathways. The presence of a carbonitrile group further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The structural composition of 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile is characterized by a cyclopropane ring substituted with a methylsulfanyl group and an alkyl chain that extends from the sulfur atom. This configuration, combined with the furan ring at the 3-position, creates a molecule with a high degree of steric hindrance and electronic complexity. Such structural features are often exploited in medicinal chemistry to achieve specific interactions with biological targets, including enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with various biological targets. Studies suggest that the carbonitrile group may interact with nucleophilic residues in enzymes, while the furan ring could engage in π-stacking interactions or hydrogen bonding. These interactions are critical for designing molecules with enhanced affinity and selectivity. Moreover, the cyclopropane ring is known to introduce conformational rigidity, which can be advantageous in stabilizing enzyme-substrate complexes.

In vitro studies have begun to elucidate the biological activity of 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile. Initial experiments have shown promising results in inhibiting certain enzymes associated with inflammatory pathways. The compound's ability to modulate these pathways could make it a valuable tool for developing treatments against chronic inflammatory diseases. Additionally, the presence of both sulfur and nitrogen heteroatoms suggests potential antioxidant properties, which are increasingly recognized for their therapeutic benefits.

The synthesis of this compound presents unique challenges due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Recent developments in catalytic methods have provided new avenues for constructing the desired framework efficiently. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the furan moiety and the carbonitrile group into the molecular skeleton. These advances not only streamline the synthesis but also open up possibilities for introducing additional functional groups for further derivatization.

The pharmacokinetic properties of 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile are also under investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for assessing its therapeutic potential. Preliminary studies suggest that the compound exhibits moderate solubility in water and oil, indicating a balanced distribution between aqueous and lipid compartments. This property could be advantageous for formulating dosage forms that ensure optimal absorption and bioavailability.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications. By altering the substituents on the cyclopropane ring, introducing different types of heteroatoms, or exploring new linkages, researchers can generate libraries of analogs with tailored biological activities. High-throughput screening techniques combined with machine learning algorithms are being increasingly used to accelerate this process, allowing for rapid identification of lead compounds.

The integration of computational modeling with experimental data has revolutionized drug discovery in recent years. For 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile, molecular dynamics simulations and quantum mechanical calculations are being employed to predict how the molecule interacts with biological targets at an atomic level. These insights help refine synthetic strategies and guide medicinal chemists toward more effective derivatives.

Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. The pharmaceutical industry has shown interest in exploring novel heterocyclic compounds like 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile due to their potential therapeutic value. Such collaborations can provide resources for large-scale synthesis, preclinical testing, and ultimately, human clinical trials.

In conclusion, 1-({(3-methylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS No. 2171828-01-4) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups makes it a compelling candidate for further exploration in pharmaceutical research. As our understanding of its properties grows, so too does its potential as a precursor to novel therapeutic agents.